An efficient and high-throughput electroporation microchip applicable for siRNA delivery†
Lab on a Chip Pub Date: 2010-10-19 DOI: 10.1039/C0LC00195C
Abstract
Here we report a novel electroporation microchip with great performance and compatibility with the standard multi-well plate used in biological research. The novel annular interdigitated electrode design makes it possible to achieve efficient cell transfection as high as 90% under low-strength electrical pulses, thereby circumventing the many adverse effects of conventional cuvette-type and previously reported microchip-based
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